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Compound of Interest

Compound Name: 13-O-Deacetyltaxumairol Z

Cat. No.: B1151818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

inferred biological context of 13-O-Deacetyltaxumairol Z, a taxoid compound isolated from

Taxus mairei. Due to the limited publicly available data specific to this molecule, this guide

supplements known information with established knowledge of the broader taxane class of

compounds, offering a valuable resource for researchers in natural product chemistry and

oncology.

Core Molecular Data
13-O-Deacetyltaxumairol Z is a complex diterpenoid belonging to the taxane family, which

includes the prominent anticancer drug Paclitaxel (Taxol). The fundamental physicochemical

properties of 13-O-Deacetyltaxumairol Z are summarized below.

Property Value Source

Molecular Formula C₃₁H₄₀O₁₂ [1][2]

Molecular Weight 604.649 g/mol [1]

CAS Number 220935-39-7 [1][2]
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While the specific, detailed experimental protocol for the isolation of 13-O-Deacetyltaxumairol
Z is not readily available in public literature, a general methodology can be inferred from

studies on related taxoids isolated from Taxus species. The following represents a typical

workflow for the extraction and purification of taxane diterpenoids.
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Figure 1: Generalized workflow for the isolation of taxoids from Taxus species.
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Biological Activity and Mechanism of Action
Specific biological activity data for 13-O-Deacetyltaxumairol Z is not extensively documented.

However, numerous taxoids isolated from Taxus mairei have demonstrated significant cytotoxic

effects against a variety of cancer cell lines[3]. For instance, other taxane diterpenoids from this

species have shown potent activity against human colon carcinoma cells[2].

The primary mechanism of action for the taxane class of compounds, most notably Paclitaxel,

involves the stabilization of microtubules. This interference with microtubule dynamics disrupts

mitotic spindle formation, leading to cell cycle arrest at the G2/M phase and subsequent

apoptosis. It is plausible that 13-O-Deacetyltaxumairol Z shares a similar mechanism of

action.
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Figure 2: Hypothesized signaling pathway for 13-O-Deacetyltaxumairol Z based on the
known mechanism of taxoids.

Future Directions
The unique structure of 13-O-Deacetyltaxumairol Z warrants further investigation to elucidate

its specific biological activities and mechanism of action. Future research should focus on:
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Total Synthesis: Development of a synthetic route to enable the production of larger

quantities for extensive biological screening.

Cytotoxicity Screening: Evaluation of its efficacy against a broad panel of cancer cell lines.

Mechanism of Action Studies: Detailed investigation into its interaction with microtubules and

other potential cellular targets.

Structure-Activity Relationship (SAR) Studies: Comparison of its activity with other taxoids to

understand the contribution of its specific functional groups to its biological profile.

This guide serves as a foundational document for researchers interested in 13-O-
Deacetyltaxumairol Z. While specific data remains limited, the information presented,

contextualized within the broader family of taxane diterpenoids, provides a solid starting point

for future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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